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Compound of Interest

Compound Name: p-Xylene-d10

Cat. No.: B166488

An In-depth Technical Guide to the Molecular Weight of p-Xylene-d10

Introduction

Deuterated compounds, such as p-Xylene-d10, are invaluable tools in various scientific
disciplines, including drug metabolism studies, environmental analysis, and as internal
standards in mass spectrometry.[1] A precise understanding of their molecular weight is
fundamental for the accurate interpretation of experimental data. This guide provides a
comprehensive overview of the molecular weight of p-Xylene-d10, the experimental protocols
for its determination, and the underlying principles for researchers, scientists, and drug
development professionals.

Molecular Weight and Isotopic Composition

The molecular weight of a deuterated compound is calculated based on the sum of the atomic
masses of its constituent isotopes. In the case of p-Xylene-d10, all ten hydrogen atoms are
replaced with deuterium, a stable isotope of hydrogen.

The chemical formula for p-Xylene-d10 is CsDio or CeDa(CD3)2.[2][3][4][5]

Below is a summary of the relevant isotopic masses and the calculated molecular weight of p-
Xylene-d10.
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Isotopic Mass Quantity in p- Total Mass
Component Symbol

(Da) Xylene-d10 (Da)
Carbon-12 12C 12.000000 8 96.000000
Deuterium D or2H 2.014102 10 20.141020
p-Xylene-d10 CsD1o 116.141020

Note: The commonly cited molecular weight of 116.23 g/mol is the molar mass, which is
numerically equivalent to the average molecular weight.[2][3][4][5][6] The monoisotopic mass,
calculated using the mass of the most abundant isotopes (*2C and 2H), is approximately
116.141 Da.

Experimental Determination of Molecular Weight

The molecular weight of deuterated compounds like p-Xylene-d10 is typically determined using
mass spectrometry. Gas Chromatography-Mass Spectrometry (GC-MS) is a particularly
suitable method for volatile organic compounds.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

Objective: To determine the molecular weight and confirm the isotopic purity of p-Xylene-d10.

Materials:

p-Xylene-d10 sample

A suitable volatile solvent (e.g., hexane or dichloromethane)

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Helium gas (carrier gas)

Microsyringe

Methodology:
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e Sample Preparation:

o Prepare a dilute solution of p-Xylene-d10 in the chosen volatile solvent. The concentration
should be optimized for the sensitivity of the instrument.

e GC Separation:

o Set the GC oven temperature program to effectively separate p-Xylene-d10 from any
potential impurities. A typical program might start at a low temperature (e.g., 50°C), hold
for a few minutes, and then ramp up to a higher temperature (e.g., 250°C).

o Inject a small volume (e.g., 1 pL) of the prepared sample into the GC inlet.

o The sample is vaporized and carried by the helium gas through a capillary column. The
separation is based on the compound's boiling point and affinity for the column's stationary
phase.

e Mass Spectrometry Analysis:

o As p-Xylene-d10 elutes from the GC column, it enters the mass spectrometer's ion
source.

o lonization: The molecules are ionized, typically using Electron lonization (El), to form
positively charged ions (molecular ions) and fragment ions.

o Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole), which
separates them based on their mass-to-charge ratio (m/z).

o Detection: A detector records the abundance of each ion at a specific m/z.
o Data Interpretation:

o The resulting mass spectrum will show a peak corresponding to the molecular ion of p-
Xylene-d10. The m/z of this peak will correspond to its molecular weight.

o The isotopic purity can be assessed by examining the relative intensities of the molecular
ion peak and any peaks corresponding to partially deuterated species.
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Visualization of Experimental Workflow

The following diagram illustrates the workflow for the GC-MS analysis of p-Xylene-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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